Cas no 94367-56-3 (1,1'-Biphenyl,4-(methyl-d3)-)

• Product Name: 1,1'-Biphenyl,4-(methyl-d3)-
• CAS No: 94367-56-3
• MF: C₁₃H₁₂
• MW: 171.252868652344
• CID: 798571
• PubChem ID: 58720980
• Update Time: 2025-04-19

1,1'-Biphenyl,4-(methyl-d3)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-(methyl-d3)-
• 4-METHYL-D3-DIPHENYL
• 1-phenyl-4-(trideuteriomethyl)benzene
• 94367-56-3

• Inchi： 1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3/i1D3
• InChI Key： ZZLCFHIKESPLTH-FIBGUPNXSA-N
• SMILES： C1(C=CC(C([2H])([2H])[2H])=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.113
• Monoisotopic Mass: 171.113
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives